2-Amino-2-methyl-3-phenoxypropanamide

• IUPAC Name: 2-amino-2-methyl-3-phenoxypropanamide
• InChI: InChI=1S/C10H14N2O2/c1-10(12,9(11)13)7-14-8-5-3-2-4-6-8/h2-6H,7,12H2,1H3,(H2,11,13)
• InChI Key: NWRREPKZVUAHQT-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1=CC=CC=C1)(C(=O)N)N
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol

Description

2-Amino-2-methyl-3-phenoxypropanamide is a chemical compound with the molecular formula C10H14N2O2 and a molecular weight of 194.23. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H14N2O2/c1-10(12,9(11)13)7-14-8-5-3-2-4-6-8/h2-6H,7,12H2,1H3,(H2,11,13).

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

• Isotope Effects in Enzymatic Reactions : A study by Abdel-Monem (1975) explored the N-demethylation of tertiary amines, showing the presence of a kinetic primary isotope effect in enzymatic N-demethylation reactions. This suggests that the cleavage of the C-H bond of the N-methyl group is a rate-limiting step in these reactions.

• C-H Bond Cross-Coupling : Research by Wan et al. (2013) developed a method for meta-C–H arylation and methylation using a unique nitrile template. This has implications in the field of organic synthesis, particularly in creating complex molecules efficiently.

• Corrosion Inhibition : A study by Leçe et al. (2008) investigated Schiff base compounds, including derivatives of 2-amino-2-methylpropane, as corrosion inhibitors. They found these compounds exhibit significant inhibitor properties for mild steel in acidic solutions.

• Fluorescent Chemosensors : Research by Ambrosi et al. (2009) developed polyaminophenolic fluorescent chemosensors for H+ and Zn(II) ions. The study highlights the potential of these compounds in designing efficient fluorescent chemosensors.

• Computational Peptidology and Drug Design : Flores-Holguín et al. (2019) used conceptual density functional theory to study new antifungal tripeptides, including 2-amino-3-phenylpropanamide derivatives. This research aids in understanding the chemical reactivity of peptides, which is crucial for drug design.

• Synthesis of Hyperbranched Polyamide : A study by Yang et al. (1999) focused on synthesizing hyperbranched aromatic polyamides. This research contributes to the field of polymer chemistry and material science.

• Hemoglobin Allosteric Modifiers : Research by Randad et al. (1991) explored compounds that could decrease the oxygen affinity of human hemoglobin A, indicating potential clinical applications in areas like ischemia and stroke.

Safety and Hazards

The safety information for 2-Amino-2-methyl-3-phenoxypropanamide includes several hazard statements such as H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust and contact with skin, eyes, or clothing.

Future Directions

While specific future directions for 2-Amino-2-methyl-3-phenoxypropanamide are not mentioned in the literature, there is significant interest in the synthesis of heterocycle-incorporated azo dye derivatives as potential scaffolds in the pharmaceutical sector. This suggests that similar compounds could have potential applications in drug development.

Mechanism of Action

Mode of Action

It is likely that it interacts with its targets in a way that modulates their function, leading to changes in cellular processes .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can impact how 2-Amino-2-methyl-3-phenoxypropanamide interacts with its targets and exerts its effects .